Cas no 172369-18-5 (Benzamide, N,3,5-trimethyl- (9CI))

• Product Name: Benzamide, N,3,5-trimethyl- (9CI)
• CAS No: 172369-18-5
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 1022589
• PubChem ID: 912562
• Update Time: 2025-04-20

Benzamide, N,3,5-trimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzamide, N,3,5-trimethyl- (9CI)
• N,3,5-trimethylbenzamide
• CS-0293896
• AKOS008933412
• DTXSID70358742
• SCHEMBL1003295
• 172369-18-5
• Z32016578

• Inchi： 1S/C10H13NO/c1-7-4-8(2)6-9(5-7)10(12)11-3/h4-6H,1-3H3,(H,11,12)
• InChI Key： OUVOUFRXCCSSDT-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=C(C)C=1)NC

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides